Cas no 1312770-01-6 (Hydroxylamine, O-(3,4-difluorophenyl)-)

• Product Name: Hydroxylamine, O-(3,4-difluorophenyl)-
• CAS No: 1312770-01-6
• MF: C₆H₅F₂NO
• MW: 145.106808423996
• MDL: MFCD26636336
• CID: 5178424
• Update Time: 2025-06-12

Hydroxylamine, O-(3,4-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• O-(3,4-difluorophenyl)hydroxylamine
• SY282116
• Hydroxylamine, O-(3,4-difluorophenyl)-

• MDL： MFCD26636336
• Inchi： 1S/C6H5F2NO/c7-5-2-1-4(10-9)3-6(5)8/h1-3H,9H2
• InChI Key： PRDJHXNAMMXSDK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)ON)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2

Additional information on Hydroxylamine, O-(3,4-difluorophenyl)-

Hydroxylamine, O-(3,4-difluorophenyl)- (CAS No. 1312770-01-6): A Comprehensive Overview

Hydroxylamine, O-(3,4-difluorophenyl)-, identified by its Chemical Abstracts Service (CAS) number CAS No. 1312770-01-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a hydroxylamine moiety linked to a 3,4-difluorophenyl group, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The 3,4-difluorophenyl substituent in this compound imparts distinct electronic and steric characteristics, influencing its reactivity and potential applications. Hydroxylamine derivatives are well-known for their role in the synthesis of pharmacologically relevant compounds, including antioxidants, antiviral agents, and intermediates for more complex drug molecules. The presence of fluorine atoms in the aromatic ring enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for further functionalization.

In recent years, there has been a growing interest in developing novel fluorinated compounds due to their improved pharmacokinetic properties. The combination of the hydroxylamine group and the 3,4-difluorophenyl moiety in Hydroxylamine, O-(3,4-difluorophenyl)- positions it as a promising building block for designing new therapeutic agents. Researchers have been exploring its potential in the development of small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The hydroxylamine group can participate in nucleophilic substitution reactions, forming new bonds with electrophilic centers, while the aromatic ring can undergo electrophilic or nucleophilic aromatic substitutions depending on the reaction conditions. This dual reactivity makes it an invaluable tool for medicinal chemists seeking to construct complex molecular architectures.

The pharmaceutical industry has been particularly interested in fluorinated hydroxylamine derivatives due to their enhanced binding affinity to biological targets. For instance, studies have shown that compounds containing the 3,4-difluorophenyl group exhibit improved binding to certain enzymes and receptors compared to their non-fluorinated counterparts. This has led to investigations into its potential use as an intermediate for developing drugs with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have also facilitated the design of novel derivatives of Hydroxylamine, O-(3,4-difluorophenyl)-. By leveraging molecular modeling techniques, researchers can predict the structural and functional properties of modified versions of this compound before conducting experimental synthesis. This approach has accelerated the discovery process and allowed for the rapid optimization of lead compounds.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of fluorinated aromatic compounds make them suitable for use in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The hydroxylamine group can also serve as a handle for further functionalization, enabling the creation of tailored materials with specific properties.

The synthesis of Hydroxylamine, O-(3,4-difluorophenyl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution on a 3,4-difluorobenzene precursor followed by reaction with hydroxylamine or its salts. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability.

The safety profile of this compound is another critical consideration. While it does not fall under hazardous or controlled substance classifications, appropriate handling procedures must be followed to minimize exposure risks. Standard laboratory practices such as wearing personal protective equipment (PPE) and working in well-ventilated areas are essential when handling this chemical.

In conclusion, Hydroxylamine, O-(3,4-difluorophenyl)- (CAS No. 1312770-01-6) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an excellent candidate for synthesizing novel bioactive molecules and advanced materials. As research continues to uncover new applications for fluorinated hydroxylamine derivatives, this compound is likely to remain a cornerstone in chemical innovation.